Cas no 160798-21-0 (1,6,7,8-Indolizinetetrol, octahydro-, (1S,6R,7R,8R,8aS)-)

• Product Name: 1,6,7,8-Indolizinetetrol, octahydro-, (1S,6R,7R,8R,8aS)-
• CAS No: 160798-21-0
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• MDL: MFCD12198906
• CID: 4785204
• Update Time: 2025-10-24

1,6,7,8-Indolizinetetrol, octahydro-, (1S,6R,7R,8R,8aS)- Chemical and Physical Properties

Names and Identifiers

• 1,6,7,8-Indolizinetetrol, octahydro-, (1S,6R,7R,8R,8aS)-

• MDL： MFCD12198906
• Inchi： 1S/C8H15NO4/c10-4-1-2-9-3-5(11)7(12)8(13)6(4)9/h4-8,10-13H,1-3H2/t4-,5+,6-,7+,8+/m0/s1
• InChI Key： JDVVGAQPNNXQDW-BZCSJUTBSA-N
• SMILES： [C@@H]1(O)[C@]2([H])N(C[C@@H](O)[C@@H](O)[C@@H]2O)CC1

Additional information on 1,6,7,8-Indolizinetetrol, octahydro-, (1S,6R,7R,8R,8aS)-

Introduction to 1,6,7,8-Indolizinetetrol, Octahydro-, (1S,6R,7R,8R,8aS)- (CAS No. 160798-21-0)

1,6,7,8-Indolizinetetrol, octahydro-, (1S,6R,7R,8R,8aS)- (CAS No. 160798-21-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indolizine derivatives and is characterized by its unique structural features and potential biological activities. The compound's intricate structure and stereochemistry make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1,6,7,8-Indolizinetetrol, octahydro-, (1S,6R,7R,8R,8aS)- consists of a fully saturated indolizine ring system with four hydroxyl groups attached at specific positions. The stereochemistry of the compound is crucial for its biological activity and has been extensively studied to understand its interactions with biological targets. The (1S,6R,7R,8R,8aS) configuration indicates the specific arrangement of the substituents around the chiral centers in the molecule.

In recent years, there has been a growing interest in the synthesis and biological evaluation of indolizine derivatives due to their diverse pharmacological properties. Research has shown that these compounds can exhibit a wide range of activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The unique structural features of 1,6,7,8-Indolizinetetrol make it particularly interesting for its potential as a lead compound in drug discovery programs.

The synthesis of 1,6,7,8-Indolizinetetrol has been achieved through various synthetic routes. One notable method involves the use of catalytic asymmetric hydrogenation to introduce the necessary stereochemistry into the molecule. This approach not only ensures high enantioselectivity but also provides a scalable route for the production of the compound. The ability to synthesize this compound efficiently and with high purity is crucial for its further evaluation in preclinical and clinical studies.

The biological activity of 1,6,7,8-Indolizinetetrol has been extensively investigated using both in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Additionally, it has demonstrated promising anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. These findings suggest that 1,6,7,8-Indolizinetetrol could be a valuable candidate for the development of new therapeutic agents.

In the context of neuroprotection, research has indicated that 1,6,7,8-Indolizinetetrol can protect neurons from oxidative stress and prevent neurodegeneration. This property makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism by which this compound exerts its neuroprotective effects is still under investigation but is believed to involve multiple pathways including antioxidant activity and modulation of signaling cascades.

The pharmacokinetic properties of 1,6,7,8-Indolizinetetrol have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that the compound has favorable absorption and distribution profiles in animal models. However, further research is needed to optimize its pharmacokinetic properties for human use.

In conclusion, 1,6,7,8-Indolizinetetrol, octahydro-, (1S,6R,7R,8R, 8aS)-) (CAS No. 160798-21-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.